molecular formula C13H17NO3 B8435548 Butyl 4-Oxo-4-(3-Pyridyl)butanoate

Butyl 4-Oxo-4-(3-Pyridyl)butanoate

Cat. No.: B8435548
M. Wt: 235.28 g/mol
InChI Key: KBMIVGNEKKCADV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyl 4-Oxo-4-(3-Pyridyl)butanoate is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

butyl 4-oxo-4-pyridin-3-ylbutanoate

InChI

InChI=1S/C13H17NO3/c1-2-3-9-17-13(16)7-6-12(15)11-5-4-8-14-10-11/h4-5,8,10H,2-3,6-7,9H2,1H3

InChI Key

KBMIVGNEKKCADV-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)CCC(=O)C1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-pyridinecarboxaldehyde (26.8 g) in dimethyl formamide (DMF, 100 mL) was added over 10 min. to a stirred solution of sodium cyanide (7.0 g) in DMF (200 mL) at room temperature under dry nitrogen. The solution was stirred for 30 min. and n-butyl acrylate (32 g) in DMF (200 mL) was added dropwise over 60 min. The reaction mixture was stirred for 3 h. Acetic acid (20 mL) and water (80 mL) were added and stirring was continued for 10 minutes. The solution was concentrated under reduced pressure, dissolved in ethyl acetate (600 mL), washed with water (3×200 mL), brine (200 mL) and dried (Na2SO4). The solution was filtered, concentrated and distilled at 140° C. at 0.5 mm/Hg to give 18.2 g of the title compound as an oil; ESMS (M+1)+236.
Quantity
26.8 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
Quantity
80 mL
Type
solvent
Reaction Step Three

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